BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: Diethyl
Benzyliminodiacetate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diethyl benzyliminodiacetate
CAS No.: 17136-37-7
Cat. No.: B092731
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. J

Executive Summary

Diethyl benzyliminodiacetate (CAS 17136-37-7) is a pivotal organonitrogen intermediate
employed in the synthesis of complex chelating agents, peptidomimetics, and heterocyclic
pharmaceutical scaffolds. Functioning primarily as a protected form of N-benzyliminodiacetic
acid (BIDA), it serves as a versatile "switch" in organic synthesis: stable enough to undergo
peripheral modifications yet reactive enough to facilitate cyclization (e.g., to diketopiperazines)
or hydrolysis to tridentate ligands. This guide delineates its physicochemical profile, synthetic
pathways, and critical applications in drug discovery and materials science.

Part 1: Chemical Identity & Physical

Characterization
Nomenclature & Identifiers

o |[UPAC Name: Diethyl 2,2'-(benzylazanediyl)diacetate

o Synonyms: N-Benzyliminodiacetic acid diethyl ester; Ethyl 2-[benzyl(2-ethoxy-2-
oxoethyl)amino]acetate
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e CAS Number: 17136-37-7
e Molecular Formula: CisH21NOa4

e Molecular Weight: 279.33 g/mol

Physicochemical Constants

The following data represents the standard reference values for research-grade material (>97%
purity).

Property Value Condition / Note

Physical State Liguid / Qil Colorless to pale yellow
Boiling Point 324-325 °C @ 760 mmHg (Extrapolated)
Density 1.076 g/mL @ 25 °C

Refractive Index 1.4930 Standard reference
Solubility Soluble CHCIs, Ethanol, EtOAc, DMF
Solubility Insoluble/Low Water (Lipophilic ester)

Flash Point >110 °C Estimated

Spectroscopic Signature[3]

e 1H NMR (250 MHz, CDCIs): Diagnostic signals include the aromatic multiplet (6 7.31-7.22,
5H), the quartet of the ethyl ester (6 4.13, 4H), the singlet of the benzylic methylene (& 3.89,
2H), and the singlet of the acetate methylenes (d 3.52, 4H) [1].[1]

¢ IR (NaCl): Key absorbances at 1737 cm~1 (ester C=0) and 1604 cm~1 (aromatic C=C).

Part 2: Synthetic Pathways & Mechanism

The synthesis of diethyl benzyliminodiacetate is a classic example of nucleophilic
substitution (N-alkylation), where the nucleophilicity of the amine is exploited to displace a
halide from an
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-haloester.

Core Synthesis Protocol

Reaction: Benzylamine + 2 equiv. Ethyl Bromoacetate

Diethyl Benzyliminodiacetate

e Reagents: Benzylamine (1.0 eq), Ethyl bromoacetate or Ethyl chloroacetate (2.1 eq),
Potassium Carbonate (K2COs, 2.5 eq).

e Solvent: DMF (N,N-Dimethylformamide) or Ethanol.
e Conditions: Heating at 60—80 °C for 4—12 hours.
e Mechanism: The reaction proceeds via a double

mechanism. The primary amine (benzylamine) attacks the first equivalent of alkyl halide to
form the secondary amine intermediate, which is more nucleophilic than the starting material,
rapidly reacting with the second equivalent to form the tertiary amine product.

Synthetic Workflow Diagram

Ethyl Chloroacetate
(CICH2COOEY)
+ 1 eq. Haloester + 1 eq. Haloester
Base (K2CO3) __Scavenges HCI Benzylamine (SN2) ».| Mono-alkylated [E\PREEVIIN Dicthy! Benzyliminodiacetate
(C6H5CH2NH2) "] Intermediate = (Target)

Click to download full resolution via product page

Figure 1: Step-wise alkylation pathway for the synthesis of Diethyl benzyliminodiacetate.

Part 3: Reactivity Profile & Applications

Diethyl benzyliminodiacetate is not merely an end-product but a "branching point" molecule.
Its reactivity is defined by three functional centers: the benzyl group (removable protecting
group), the tertiary nitrogen (basic/nucleophilic), and the ester groups (electrophilic).
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Hydrolysis to Chelating Ligands

The most common application is the generation of N-Benzyliminodiacetic acid (BIDA).
e Protocol: Reflux with 6N HCI or NaOH/MeOH followed by acidification.

 Utility: BIDA is a tridentate ligand (NO2) capable of forming stable complexes with transition
metals (Cu2*, Ni2*) and radiometals (Tc-99m) for imaging applications.

Cyclization to Diketopiperazines

In peptidomimetic research, the compound undergoes self-cyclization or reaction with other
amino esters to form 2,5-diketopiperazines (cyclic dipeptides).

e Method: Microwave irradiation or thermal reflux in high-boiling solvents (e.g.,
toluene/xylene).

 Significance: These scaffolds are privileged structures in medicinal chemistry, often
exhibiting antifungal and antiviral properties [1].

Reduction to Morpholine Precursors

Reduction of the ester functionalities yields amino-diols, which are precursors to morpholines.
e Reagent: Lithium Aluminum Hydride (LiAlH4) or LiAIDa4 (for deuterated analogs).
e Product: N-Benzyl-diethanolamine.

o Application: Synthesis of deuterated drugs (e.g., Linezolid analogs) where the morpholine
ring is a critical pharmacophore [2].

Reactivity Logic Map
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Figure 2: Divergent synthetic utility of Diethyl benzyliminodiacetate.

Part 4: Safety & Handling (Prudent Practices)

While specific SDS data for CAS 17136-37-7 is limited, its structural class (amino esters) and
precursors dictate the following safety protocols.

Hazard Identification (Inferred)

o Skin/Eye Irritation: Likely causes skin irritation and serious eye irritation (Category 2A/2B).
e Respiratory: Inhalation of mists may cause respiratory tract irritation.

» Sensitization: Potential skin sensitizer due to the benzylic amine moiety.

Handling Protocol

e Engineering Controls: Always handle within a certified chemical fume hood.
o PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles, and lab coat.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent slow oxidation
or hydrolysis.
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o Spill Management: Absorb with inert material (vermiculite/sand) and dispose of as hazardous
organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. Acetamidomalonic acid diethyl ester | COH15NO5 | CID 14041 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. benchchem.com [benchchem.com]

6. Diethyl benzylmalonate | 607-81-8 [chemicalbook.com]

7. Diethyl butylmalonate | C11H2004 | CID 67244 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/235723746_Microwave-Assisted_Synthesis_of_25-Piperazinediones_under_Solvent-Free_Conditions
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thieme-connect.com%2Fproducts%2Fejournals%2Fabstract%2F10.1055%2Fs-2005-918485
https://www.mdpi.com/1420-3049/27/20/6865
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS8354557B2%2Fen
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamidomalonic-acid-diethyl-ester
https://www.benchchem.com/product/b092731/docs?utm_src=pdf-body#technical-monograph-diethyl-benzyliminodiacetate
https://www.researchgate.net/publication/235723746_Microwave-Assisted_Synthesis_of_25-Piperazinediones_under_Solvent-Free_Conditions
https://www.benchchem.com/product/B092731
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F5235503
https://www.researchgate.net/publication/235723746_Microwave-Assisted_Synthesis_of_25-Piperazinediones_under_Solvent-Free_Conditions
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159517.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-butylmalonate
https://www.benchchem.com/product/b092731/docs?utm_src=pdf-body#technical-monograph-diethyl-benzyliminodiacetate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6748995.htm
https://www.benchchem.com/product/b092731?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2005-918473?device=desktop&innerWidth=412&offsetWidth=412
https://www.researchgate.net/publication/235723746_Microwave-Assisted_Synthesis_of_25-Piperazinediones_under_Solvent-Free_Conditions
https://www.mdpi.com/1420-3049/27/20/6865
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamidomalonic-acid-diethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamidomalonic-acid-diethyl-ester
https://www.benchchem.com/product/B092731
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159517.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-butylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Technical Monograph: Diethyl Benzyliminodiacetate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b092731/docs#technical-monograph-diethyl-
benzyliminodiacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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